Cas no 1435467-37-0 (PF-06282999)

PF-06282999 is a selective small-molecule inhibitor targeting myeloperoxidase (MPO), an enzyme implicated in oxidative stress and inflammatory pathways. Its high specificity for MPO makes it a valuable tool for studying the enzyme's role in cardiovascular and neurodegenerative diseases. The compound exhibits potent inhibitory activity with demonstrated efficacy in preclinical models, offering insights into MPO-mediated pathological mechanisms. PF-06282999's well-characterized pharmacokinetic profile and selectivity over related peroxidases enhance its utility for in vitro and in vivo research applications. Its stability and bioavailability further support its use in mechanistic studies and therapeutic development, providing a robust platform for investigating MPO's contribution to inflammatory and oxidative processes.

PF-06282999 structure

Product Name:PF-06282999

CAS No:1435467-37-0

MF:C₁₃H₁₂ClN₃O₃S

MW:325.77

MDL:MFCD30533689

CID:2601721

Update Time:2025-05-23

PF-06282999 Chemical and Physical Properties

Names and Identifiers

- 2-(6-(5-Chloro-2-methoxyphenyl)-4-oxo-2-thioxo-3,4-dihydropyrimidin-1(2H)-yl)acetamide
- 6-(5-Chloro-2-methoxyphenyl)-3,4-dihydro-4-oxo-2-thioxo-1(2H)-pyrimidineacetamide
- PF 06282999
- PF06282999
- PF-06282999
- YO3O4Q2NC8
- 2-[6-(5-chloro-2-methoxyphenyl)-4-oxo-2-sulfanylidenepyrimidin-1-yl]acetamide
- GTPL10053
- BCP20203
- BDBM50133595
- s6648
- compound 8 [PMID: 26509551]
- DB11683
- J3.552.697H
- Q27294622
- 1(2H)-Pyrimidineacetamide, 6-(5-chloro-2-methoxyphenyl)-3,4-dihydro-4-oxo-2-thioxo-
- 2-(6-(5-Chlor
- MDL： MFCD30533689
- Inchi： 1S/C13H12ClN3O3S/c1-20-10-3-2-7(14)4-8(10)9-5-12(19)16-13(21)17(9)6-11(15)18/h2-5H,6H2,1H3,(H2,15,18)(H,16,19,21)
- InChI Key： ICYNYWFGIDGBRD-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(Cl)=CC=1C1=CC(NC(=S)N1CC(N)=O)=O

Computed Properties

Exact Mass: 325.02879g/mol
Monoisotopic Mass: 325.02879g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 497
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 117
Molecular Weight: 325.77g/mol

PF-06282999 Security Information

Hazardous Material transportation number：NONH for all modes of transport
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

PF-06282999 Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BJ607-1mg	PF-06282999	1435467-37-0	98+%	1mg	1395CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BJ607-5mg	PF-06282999	1435467-37-0	98+%	5mg	4188CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BJ607-25mg	PF-06282999	1435467-37-0	98+%	25mg	12694CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BJ607-10mg	PF-06282999	1435467-37-0	98+%	10mg	6347CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-BJ607-50mg	PF-06282999	1435467-37-0	98+%	50mg	20066CNY	2021-05-07
S e l l e c k ZHONG GUO	S6648-2mg	PF-06282999	1435467-37-0	99.65%	2mg	¥1629.96	2023-09-15
S e l l e c k ZHONG GUO	S6648-5mg	PF-06282999	1435467-37-0	98.58%	5mg	￥3252.34	2022-04-26
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	PZ0375-5MG	PF-06282999	1435467-37-0		5mg	¥1281.78	2023-09-18
DC Chemicals	DC10500-100 mg	PF-06282999	1435467-37-0	>98%	100mg	$500.0	2022-02-28
DC Chemicals	DC10500-250 mg	PF-06282999	1435467-37-0	>98%	250mg	$800.0	2022-02-28

PF-06282999 Related Literature

1. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
2. Aggregation-induced emission enhancement of carbon quantum dots and applications in light emitting devices

Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
3. An insight into the hybridization mechanism of hairpin DNA physically immobilized on chemically modified graphenes

Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
4. An integrated process of CO2 capture and in situ hydrogenation to formate using a tunable ethoxyl-functionalized amidine and Rh/bisphosphine system†

Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
5. An apparatus for determining small amounts of alchohol in sour milk and urine

Analyst, 1964,89, 272-275

Related Categories

Additional information on PF-06282999

PF-0628

The compound PF-06

-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-*-

A groundbreaking BCL-

In recent clinical trials published in the New England Journal of Medicine (NEJM), PF-

This novel agent demonstrates superior pharmacokinetic properties compared to earlier-generation BCL-

A phase IIb study highlighted its unique ability to cross the blood-brain barrier, opening new avenues for treating central nervous system malignancies.

Leveraging advanced computational chemistry, researchers have optimized the compound's stereochemical configuration to enhance selectivity for BCL-

Preliminary data from combination therapy trials with anti-PD-

The compound's mechanism of action involves allosteric inhibition of BCL-

A recent structural biology study using cryo-electron microscopy revealed novel binding interactions between PF-

Clinical pharmacology studies confirm a favorable safety profile with manageable adverse events primarily involving hematologic parameters.

Ongoing phase III trials are exploring its efficacy in relapsed/refractory multiple myeloma, leveraging its synergistic effects with proteasome inhibitors.

This innovative therapeutic has been granted Breakthrough Therapy designation by the FDA for treatment-resistant follicular lymphoma based on promising phase II results.